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Compound of Interest

9-Bromo-7H-benzo[c]fluoren-7-
Compound Name:
one

Cat. No.: B8223298

Get Quote

Executive Safety Summary

Compound ldentity: 9-Bromo-7H-benzo[c]fluoren-7-one CAS No: 1121545-04-7 (verify
against specific lot; analogs include 1198396-46-1) Chemical Class: Halogenated Polycyclic
Aromatic Hydrocarbon (H-PAH)

This guide addresses the specific disposal requirements for 9-Bromo-7H-benzo[c]fluoren-7-
one. As a brominated fluorenone derivative, this compound presents a dual hazard profile: the
persistence and toxicity associated with PAHs, combined with the halogenated nature that
complicates thermal destruction.

Critical Warning: Improper disposal (e.g., mixing with non-halogenated solvents or low-
temperature incineration) can lead to the formation of brominated dioxins and furans, which are
orders of magnitude more toxic than the parent compound.

Immediate Safety Profile (GHS Classification Analog)
 Signal Word:WARNING
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e Hazard Statements: H315 (Skin Irritant), H319 (Eye Irritant), H335 (Respiratory Irritant),
H410 (Very toxic to aquatic life with long-lasting effects).

» Required PPE: Nitrile gloves (double-gloved recommended for solutions), safety goggles, lab
coat, and respiratory protection (N95 or fume hood) to prevent inhalation of dusts.

Waste Characterization & Regulatory Logic[1][2]

To ensure compliance with RCRA (Resource Conservation and Recovery Act) and local
environmental standards, you must classify this waste correctly before it leaves your bench.

The "Why" Behind the Protocol

Most researchers default to "General Organic Waste." For this compound, that is insufficient.

e Halogen Content (Bromine): Standard organic waste is often used as fuel blending for
cement kilns. Halogenated waste requires acid gas scrubbing during incineration to capture
Hydrogen Bromide (HBr). If you mislabel this as non-halogenated, you risk corroding
incinerator infrastructure and releasing toxic emissions.

e PAH Structure: The benzo[c]fluorene core is highly stable. Complete destruction requires
temperatures exceeding 1200 K (approx. 927°C) with a residence time >2 seconds [1].

Waste Stream Assignment Table[3][4]
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Waste State

Classification

RCRA/EPA Code
Applicability

Container Labeling

Solid (Pure)

Toxic Solid, Organic,

n.o.s.

Not P/U listed;

Characterize as Toxic

"Solid Waste:
Halogenated PAH - 9-
Bromo-7H-
benzoc]fluoren-7-

one"

Liquid (Solution)

Halogenated Solvent
Waste

FO02 (if dissolved in
DCM/Chloroform) or
D001 (Ignitable)

"Halogenated Organic
Waste" (List all

solvents + solute)

Contaminated Debris

Hazardous Solid
Debris

D001/Toxic

"Chemically
Contaminated Debris

(Gloves/Towels)"

Step-by-Step Disposal Protocol
Workflow 1: Bench-Level Segregation

This protocol ensures the material is isolated immediately upon generation.

e Solid Waste (Excess Reagent/Product):

o Do NOT sweep into general trash.

o Collect solid powder in a dedicated, screw-top wide-mouth jar (HDPE or Glass).

o Label explicitly as "High Hazard: Brominated PAH."

e Liquid Waste (Mother Liguors/Rinsates):

o Segregate into the Halogenated Waste carboy.

o Scientist's Note: Even if the solvent is non-halogenated (e.g., Ethyl Acetate), the presence
of the brominated solute (>1%) often necessitates treating the entire mixture as

halogenated to ensure proper incineration parameters.

© 2026 BenchChem. All rights reserved.

3/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8223298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Glassware Decontamination:

o Triple rinse glassware with a solvent capable of dissolving the PAH (Dichloromethane or
Acetone).

o Crucial: Collect all rinsates into the Halogenated Waste stream.

o Prohibited: Do NOT use bleach (Sodium Hypochlorite). Oxidizing brominated aromatics
can generate unpredictable, toxic byproducts.

Workflow 2: Spill Contingency Plan

In the event of a powder spill outside the fume hood:

Isolate: Evacuate immediate area; mark a 10ft radius.
o Protect: Don full PPE including N95/P100 respirator.

o Contain: Cover spill with damp paper towels (to prevent dust lofting) or use an oil-based
sweeping compound.

o Clean: Scoop material into a hazardous waste bag. Wipe surface with acetone.
e Dispose: Label debris as "Hazardous Waste - Toxic Debris."

Visualized Workflows
Diagram 1: Waste Segregation Decision Logic

This decision tree guides the researcher through the correct disposal path based on the
physical state of the waste.
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Waste Generation:
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Caption: Decision logic for segregating brominated PAH waste. Note the "Recommended
Default” to treat all solutions as halogenated to prevent incinerator corrosion.

Diagram 2: Decontamination & Destruction Cycle

Understanding the lifecycle of the chemical ensures you understand why the protocols exist.

High-Temp Incineration Exhaust Treatment

(Rotary Kiln >1200K)

Lab Bench Protocol Adherence Segregation Manifesting HazMat Transport Gas Scrubbing »( safe Emission
(Generation) (Halogenated Stream) (DOT Class 6.1/9) (Neutralize HBr)

Click to download full resolution via product page

Caption: The lifecycle of halogenated waste. Proper segregation at the bench allows the
incinerator to apply necessary gas scrubbing for Hydrogen Bromide (HBr).

Regulatory & Compliance Context
US EPA (RCRA) Considerations

While 9-Bromo-7H-benzo[c]fluoren-7-one is not explicitly listed on the P-list (acutely toxic) or
U-list (toxic), it falls under the "Characteristic" waste requirements if it exhibits toxicity (D004-
D043) or if mixed with listed solvents.

o Best Practice: Manage as "Hazardous Waste - Toxicity Characteristic" due to the high
likelihood of aquatic toxicity and persistence [2].

o Mixture Rule: Under RCRA, mixing a listed hazardous waste (e.g., spent Methylene
Chloride, FO02) with this solid makes the entire mixture a listed hazardous waste [3].

Global Harmonization

e EU Waste Code (EWC): 16 05 06* (laboratory chemicals, consisting of or containing
hazardous substances, including mixtures of laboratory chemicals).

o Transport (DOT/IATA): Likely UN 3077 (Environmentally hazardous substance, solid, n.o.s.)
or UN 2811 (Toxic solid, organic, n.o.s.) depending on specific toxicity data of the lot.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b8223298?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8223298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

